Cas no 175845-89-3 (2-fluoro-2-(4-methylphenyl)acetic acid)

• Product Name: 2-fluoro-2-(4-methylphenyl)acetic acid
• CAS No: 175845-89-3
• MF: C₉H₉FO₂
• MW: 168.164966344833
• MDL: MFCD20641719
• CID: 5060964
• PubChem ID: 15938589
• Update Time: 2026-02-28

2-fluoro-2-(4-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-2-(p-tolyl)acetic acid
• 2-fluoro-2-(4-methylphenyl)acetic acid
• SY263432
• AC9335
• EN300-1138381
• MFCD20641719
• SCHEMBL2399005
• CS-0104543
• AKOS017532001
• 175845-89-3
• 2-fluoro-2-(4-methylphenyl)aceticacid

• MDL： MFCD20641719
• Inchi： 1S/C9H9FO2/c1-6-2-4-7(5-3-6)8(10)9(11)12/h2-5,8H,1H3,(H,11,12)
• InChI Key： URCFRJNTJAVECW-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 168.05865769g/mol
• Monoisotopic Mass: 168.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-fluoro-2-(4-methylphenyl)acetic acid

2-Fluoro-2-(4-Methylphenyl)Acetic Acid: A Comprehensive Overview

2-Fluoro-2-(4-Methylphenyl)Acetic Acid (CAS No. 175845-89-3) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, also referred to as fluorinated aromatic acetic acid, has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a fluorine atom attached to a methyl-substituted phenyl group, which is further connected to an acetic acid moiety. This combination of functional groups imparts distinctive chemical and biological characteristics.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, particularly in the design of bioactive molecules. The presence of the fluorine atom in 2-fluoro-2-(4-methylphenyl)acetic acid contributes to its lipophilicity and metabolic stability, making it a promising candidate for various therapeutic applications. Researchers have explored its role as a building block in the synthesis of more complex molecules, such as antidepressants, antiviral agents, and cancer-targeting drugs.

The synthesis of 2-fluoro-2-(4-methylphenyl)acetic acid involves a multi-step process that typically includes nucleophilic substitution, oxidation, and fluorination reactions. One common approach involves the fluorination of a suitable precursor, such as 2-(4-methylphenyl)acetic acid, using selective fluorinating agents. This method ensures high yields and maintains the integrity of the aromatic ring, which is crucial for preserving the compound's biological activity.

From a structural standpoint, the methyl group on the phenyl ring enhances the compound's stability and solubility in organic solvents. This feature is particularly advantageous in pharmaceutical formulations, where solubility is a critical factor for drug delivery. Additionally, the acetic acid group introduces acidity, which can be modulated to achieve desired pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and toxicity of 2-fluoro-2-(4-methylphenyl)acetic acid with greater accuracy. Molecular modeling studies suggest that this compound has potential as a lead molecule for developing drugs targeting specific receptors or enzymes. For instance, its ability to interact with G-protein coupled receptors (GPCRs) has been explored in preclinical studies, offering insights into its potential role in treating conditions such as hypertension and neurodegenerative diseases.

In terms of environmental impact, the degradation pathways of 2-fluoro-2-(4-methylphenyl)acetic acid have been studied under various conditions. Research indicates that it undergoes hydrolysis under alkaline conditions, yielding less complex byproducts that are less likely to persist in the environment. This information is valuable for assessing its ecological safety and guiding its responsible use in industrial applications.

The integration of experimental and computational approaches has significantly enhanced our understanding of this compound's properties. By leveraging advanced analytical techniques such as NMR spectroscopy and mass spectrometry, researchers can now characterize its structure with unprecedented precision. Furthermore, high-throughput screening methods have facilitated the identification of novel biological targets for this compound.

In conclusion, 2-fluoro-2-(4-methylphenyl)acetic acid (CAS No. 175845-89-3) stands out as a versatile compound with immense potential in drug discovery and development. Its unique combination of functional groups, coupled with favorable pharmacokinetic properties, positions it as a valuable asset for researchers across diverse disciplines. As ongoing studies continue to uncover new insights into its biological activity and applications, this compound is poised to play an increasingly important role in advancing modern medicine.